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Compound of Interest

Compound Name: GSK3145095

Cat. No.: B607824

Technical Support Center: GSK3145095
Solutions in DMSO

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling of hygroscopic dimethyl sulfoxide (DMSO)
when preparing solutions of GSK3145095, a potent and orally active RIP1 kinase inhibitor.[1]
Adherence to these protocols is critical for ensuring the accuracy and reproducibility of
experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of DMSO critical for dissolving GSK31450957

Al: GSK3145095 is highly soluble in DMSO.[1][2] However, DMSO is hygroscopic, meaning it
readily absorbs moisture from the atmosphere.[3][4][5] Water contamination in DMSO can
significantly reduce the solubility of GSK3145095, potentially leading to precipitation and
inaccurate concentration of your stock solution.[1][6] Using anhydrous (dry) DMSO is essential
for achieving the desired solubility and stability of your GSK3145095 solutions.[7]

Q2: What are the signs that my DMSO might have absorbed water?

A2: While there may be no immediate visual signs, a key indicator is difficulty in dissolving
compounds that are known to be soluble in DMSO.[8] If you observe precipitation in a freshly
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prepared solution or after a freeze-thaw cycle, it could be due to water contamination in the
DMSO.[6][9] The freezing point of DMSO is also significantly lowered by the presence of water,
which can be another indicator.[6]

Q3: How should I store anhydrous DMSO to maintain its quality?

A3: To prevent moisture absorption, store anhydrous DMSO in its original, tightly sealed
container in a cool, dry, and well-ventilated place, away from light.[3][5][10] For frequent use,
consider aliquoting the DMSO into smaller, single-use vials under an inert atmosphere (e.g.,
nitrogen or argon) to minimize exposure of the main stock to ambient air.[3]

Q4: My GSK3145095 solution in DMSO was clear initially but now shows crystals. What
happened?

A4: Crystal formation upon storage, especially after refrigeration or freezing, can be caused by
several factors. One common reason is the use of DMSO that has absorbed water, which
reduces the compound's solubility at lower temperatures.[6][9] Temperature fluctuations during
storage can also cause the compound to crystallize out of the solution.[7] To avoid this, use
anhydrous DMSO, ensure the compound is fully dissolved initially, and consider storing aliquots
at a consistent temperature.
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Problem

Possible Cause

Recommended Solution

GSK3145095 powder is not
dissolving completely in
DMSO.

1. Insufficient mixing. 2. DMSO
has absorbed water. 3.

Concentration is too high.

1. Vortex the solution
vigorously for 1-2 minutes.[11]
If particles remain, sonicate the
vial for 15-30 minutes.[7]
Gentle warming (e.g., 37°C
water bath for 10-15 minutes)
can also aid dissolution.[7] 2.
Use a fresh, sealed bottle of
anhydrous DMSO.[7] 3. Check
the solubility data and ensure
you are not exceeding the

solubility limit.

Precipitation occurs after
adding the DMSO stock
solution to an aqueous

medium.

1. The compound's solubility
limit in the aqueous medium is
exceeded. 2. Rapid change in

solvent polarity.

1. Perform serial dilutions of
the DMSO stock in DMSO first
before the final dilution into the
aqueous medium. 2. Add the
DMSO stock solution dropwise
to the aqueous medium while
gently vortexing or mixing to
ensure rapid dispersion.[12]
[13] The final concentration of
DMSO in cell-based assays
should typically be kept low
(e.g., <0.5%).[14][15]

Inconsistent results between
experiments using the same

stock solution.

1. Degradation of the
compound. 2. Inaccurate
concentration due to initial
incomplete dissolution or
subsequent precipitation. 3.

Repeated freeze-thaw cycles.

1. Prepare fresh stock
solutions regularly. Store stock
solutions at -80°C for long-
term stability.[2] 2. Visually
inspect the stock solution for
any precipitate before each
use. If precipitate is present,
follow the steps for
redissolving (sonication, gentle
warming). 3. Aliquot the stock

solution into smaller volumes
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to avoid multiple freeze-thaw
cycles.[12][14]

Quantitative Data Summary

Solubility in Storage of

Molecular CAS
Compound ) Formula Anhydrous Stock
Weight Number _
DMSO Solution
Up to 245
mg/mL
397.38 g/mol  Ca20H17F2NsO  1622849-43-  (616.54 mM)  -80°C for up
GSK3145095
[2] 2[2] 712] [2] or 79 to 1 year[2]
mg/mL (198.8
mM)[1]

Note: The discrepancy in reported solubility values may be due to different experimental
conditions or the purity of the DMSO used. It is recommended to use fresh, anhydrous DMSO
for optimal solubility.[1]

Experimental Protocols
Protocol 1: Preparation of a GSK3145095 Stock Solution
in Anhydrous DMSO

Materials:

GSK3145095 powder

Anhydrous Dimethyl Sulfoxide (DMSO), new and sealed bottle

Sterile microcentrifuge tubes or glass vials

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic water bath
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Procedure:

Equilibration: Allow the GSK3145095 powder and the anhydrous DMSO to come to room
temperature before opening to prevent moisture condensation.[12]

Weighing: Accurately weigh the desired amount of GSK3145095 powder into a sterile vial.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO
to the vial to achieve the target concentration.

Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes.[11]

Visual Inspection: Visually inspect the solution against a light source to check for any
undissolved particles.

Sonication (if necessary): If undissolved particles remain, place the vial in a room
temperature ultrasonic water bath and sonicate for 15-30 minutes.[7]

Gentle Warming (optional): If sonication is not sufficient, the vial can be placed in a water
bath at 37°C for 10-15 minutes. Avoid excessive heat.[7]

Final Inspection: Re-inspect the solution for clarity. Ensure all solid material is completely
dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials to minimize
freeze-thaw cycles.[12] Store the aliquots at -80°C.[2]

Protocol 2: Dilution of GSK3145095 DMSO Stock for
Cell-Based Assays

Materials:

GSK3145095 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes
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o Calibrated pipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the GSK3145095 DMSO stock solution at room
temperature.

 Intermediate Dilutions (if necessary): It is recommended to perform serial dilutions in
anhydrous DMSO to reach a concentration closer to the final working concentration.

 Final Dilution: To prepare the working solution, add the small volume of the DMSO stock (or
intermediate dilution) directly into the larger volume of pre-warmed cell culture medium while
gently vortexing or swirling.[12] This rapid dispersion helps to prevent precipitation.

» Vehicle Control: Always prepare a vehicle control containing the same final concentration of
DMSO as the experimental samples.[7]

e Immediate Use: It is best to prepare the final working solutions immediately before use.

Visualizations
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Experimental Workflow: Preparing GSK3145095 Solutions

Stock Solution Preparation

Start: Equilibrate Reagents
Weigh GSK3145095
Add Anhydrous DMSO
Vortex Vigorously
Visually Inspect

Fully Dissolved?

Sonicate (15-30 min) Aliquot and Store at -80°C

Gentle Warming (37°C) End: Stock Solution Ready o SEEEE R ,

Working Svolution Preparation

Visually Inspect

Thaw Stock Aliquot

Intermediate Dilutions in DMSO (Optional)

Final Dilution in Aqueous Medium

Vortex During Dilution

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing GSK3145095 stock and working solutions.
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Troubleshooting Logic for Solubility Issues

Start: Solubility Issue

Use New, Sealed Anhydrous DMSO

Vortex, Sonicate, Gentle Warmth

Recalculate and Prepare a More Dilute Solution

Dilute Dropwise with Vortexing No

Issue Resolved

Click to download full resolution via product page

Caption: Decision tree for troubleshooting GSK3145095 solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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